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Compound of Interest

Compound Name: APIEZON GREASE L

Cat. No.: B1171838

Apiezon L is a silicone and halogen-free hydrocarbon grease.[2][3] Its chemical nature as a
long-chain, branched hydrocarbon dictates its general resistance profile.[4][5] It is largely non-
polar, which explains its solubility in hydrocarbon solvents and its resistance to polar solvents
such as alcohols and ketones.[4] The material safety data sheet (MSDS) for Apiezon L grease
indicates that it may react with strong oxidizing agents.[6][7]

Compatibility with Elastomers (O-Rings and Seals)

The selection of appropriate elastomers for sealing applications in the presence of Apiezon L
grease is crucial to prevent leaks and system contamination. The manufacturer and various
suppliers provide clear guidance on compatible and incompatible materials.

Table 1: Apiezon L Grease Compatibility with Common Elastomers
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Material

Compatibility Rating

Notes

Widely recommended for use

Viton™ (Fluoroelastomer) Compatible with Apiezon hydrocarbon
greases.[4]
- ] Suitable for use with Apiezon L
Silicone Compatible
grease.[4]
Higher nitrile content is
Nitrile (>30% nitrile content) Compatible recommended for better
compatibility.[4]
Nylon Compatible
Polyurethane Compatible
Polyethylene Compatible
Polypropylene Compatible
Due to its hydrocarbon base,
EPDM (Ethylene Propylene ) ) ) )
) Not Compatible Apiezon L will cause swelling
Diene Monomer) )
and degradation.[4]
EPR (Ethylene Propylene )
Not Compatible [4]
Rubber)
Butyl Rubber Not Compatible [4]
PVC (Polyvinyl Chloride) Seals  Not Compatible [4]

Solvent and Chemical Reagent Compatibility

The solubility of Apiezon L grease in various solvents determines the appropriate cleaning

agents and highlights potential incompatibilities in experimental setups.

Table 2: Solubility and Compatibility of Apiezon L Grease with Solvents and Reagents
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Chemical/Solvent

Compatibility/Solu

Specific Examples . Notes
Class bility
These solvents are
) Soluble ) ] ]
Aromatic effective for dissolving
Toluene, Xylene (Recommended for ] ]
Hydrocarbons ) and removing Apiezon
cleaning) )
L grease residues.[4]
Apiezon L will dissolve
in hexane up to 11%
Aliphatic by weight. The
Hexane Soluble )

Hydrocarbons solution may become
cloudy when heated to
50°C.[3]

An environmentally
friendly solvent option.
Soluble Forms a gel at room
Terpenes d-Limonene (Recommended for temperature at 11%
cleaning) w/w and becomes a
clear solution at 50°C.
[3]
Apiezon L grease is
Ethanol, Isopropanol Insoluble (Not for i
Alcohols ) not soluble in these
(IPA) cleaning)
polar solvents.[4]
Apiezon L grease is
Acetone, Methyl Ethyl Insoluble (Not for )
Ketones _ resistant to these
Ketone (MEK) cleaning)
ketones.[4]
Can be washed with
o warm soapy water to
Deionized Water, Tap ]
Water Insoluble remove residues after
Water i .
initial solvent cleaning.
[4]
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The safety data sheet
Strong Oxidizing May React / advises against use
Agents Incompatible with strong oxidizing

agents.[6][7]

Hydrocarbon greases
Acids (Dilute) Dilute inorganic acids Generally Resistant are generally resistant
to dilute acids.[8]

Hydrocarbon greases
Bases (Dilute) Dilute alkalis Generally Resistant are generally resistant
to dilute alkalis.[8]

Experimental Protocols for Chemical Compatibility
Testing

While specific experimental protocols from the manufacturer for Apiezon L are not publicly
available, a general methodology for testing the chemical resistance of materials like greases
can be described based on industry standards such as ASTM D543, "Standard Practices for
Evaluating the Resistance of Plastics to Chemical Reagents."

A Typical Experimental Workflow for Grease Compatibility Testing:
Caption: A generalized workflow for determining the chemical compatibility of a grease.
Methodology Details:

o Sample Preparation: A thin film of Apiezon L grease is applied to a standard, non-reactive
substrate (e.g., glass or stainless steel). For elastomer compatibility, the grease is applied to
a pre-weighed and measured sample of the elastomer.

o Chemical Exposure: The prepared samples are exposed to the chemical reagent under
controlled conditions. This can be through full immersion in the liquid or exposure to its
vapor.

o Controlled Conditions: The exposure is carried out for a specified duration (e.g., 24, 48, or 72
hours) and at a controlled temperature, typically ambient or slightly elevated, but below the
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grease's melting point (42-52°C for Apiezon L).

o Post-Exposure Evaluation: After exposure, the samples are removed, cleaned of excess
reagent, and evaluated for changes in:

[¢]

Weight: To determine if the grease has absorbed the chemical or has been dissolved by it.

[e]

Dimensions: For elastomers, to measure any swelling or shrinkage.

o

Appearance: Visual inspection for any changes in color, texture, or signs of degradation.

[¢]

Mechanical Properties: For elastomers, changes in hardness (durometer) or tensile
strength are measured and compared to control samples.

o Compatibility Classification: Based on the extent of these changes, the compatibility is
classified (e.g., Excellent, Good, Fair, Poor/Not Recommended).

Logical Workflow for Grease Selection

The following diagram illustrates a decision-making process for selecting a vacuum grease
based on chemical compatibility requirements.
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Identify Chemical Environment
(Chemicals, Temperature, Vacuum Level)

No /|Unsure Yes
Yes Consult Compatibility Datan

(Tables 1 & 2) )
Yes Da% is insufficient

Dagerindicates-incompatibility !

1
1
: Data indicates compatibility
1

Test results are negative Test results are positiye

Apiezon L is likely incompatible.

Apiezon L is likely suitable.

ok ElEEE EREse Verify elastomer compatibility.

(e.g., PFPE-based).
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Caption: A decision-making workflow for selecting a vacuum grease based on chemical
compatibility.

This guide provides a foundational understanding of the chemical compatibility of Apiezon L
grease based on currently available data. For critical applications, especially with chemicals not
listed here, it is strongly recommended to perform compatibility testing under conditions that
mimic the intended use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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